Cas no 2138248-90-3 (4-(3,4-dichlorophenyl)-1,3-dimethyl-1H-pyrazol-5-ol)

• Product Name: 4-(3,4-dichlorophenyl)-1,3-dimethyl-1H-pyrazol-5-ol
• CAS No: 2138248-90-3
• MF: C₁₁H₁₀Cl₂N₂O
• MW: 257.11590051651
• CID: 6160921
• PubChem ID: 165796766
• Update Time: 2025-06-11

4-(3,4-dichlorophenyl)-1,3-dimethyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dichlorophenyl)-1,3-dimethyl-1H-pyrazol-5-ol
• 2138248-90-3
• EN300-713337

• Inchi： 1S/C11H10Cl2N2O/c1-6-10(11(16)15(2)14-6)7-3-4-8(12)9(13)5-7/h3-5,14H,1-2H3
• InChI Key： MWHKOKGQGFRUBH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(N(C)NC=1C)=O)Cl

Computed Properties

• Exact Mass: 256.0170183g/mol
• Monoisotopic Mass: 256.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(3,4-dichlorophenyl)-1,3-dimethyl-1H-pyrazol-5-ol

4-(3,4-Dichlorophenyl)-1,3-Dimethyl-1H-Pyrazol-5-Ol: A Comprehensive Overview

The compound 4-(3,4-dichlorophenyl)-1,3-dimethyl-1H-pyrazol-5-ol, also known by its CAS number 2138248-90-3, is a highly specialized organic molecule with significant applications in various scientific and industrial fields. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyrazole ring system substituted with a 3,4-dichlorophenyl group at the 4-position and methyl groups at the 1 and 3 positions, along with a hydroxyl group at the 5-position. These substituents contribute to its distinctive reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(3,4-dichlorophenyl)-1,3-dimethyl-1H-pyrazol-5-ol through various methodologies. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method leverages the unique reactivity of precursor molecules under controlled thermal conditions to assemble the pyrazole ring system. Additionally, researchers have explored the use of catalytic systems to enhance the selectivity and efficiency of the synthesis process.

The chemical properties of 4-(3,4-dichlorophenyl)-1,3-dimethyl-1H-pyrazol-5-ol make it an attractive candidate for applications in drug discovery. The presence of the hydroxyl group at the 5-position allows for hydrogen bonding interactions, which are critical in molecular recognition and bioavailability. Furthermore, the dichlorophenyl substituent introduces electronic and steric effects that can modulate the compound's interaction with biological targets. Recent studies have demonstrated its potential as a lead compound in anti-inflammatory and anticancer drug development.

In agrochemical research, this compound has shown promise as a fungicide due to its ability to inhibit key enzymes involved in fungal growth. Field trials conducted in controlled environments have indicated that it exhibits excellent efficacy against common plant pathogens without causing significant phytotoxicity. This makes it a strong candidate for further development into commercial agricultural products.

The environmental impact of 4-(3,4-dichlorophenyl)-1,3-dimethyl-1H-pyrazol-5-ol has also been a focus of recent research. Studies have shown that it degrades relatively quickly under aerobic conditions, reducing its persistence in soil and water systems. However, further investigations are required to fully understand its long-term ecological effects and ensure sustainable use.

In conclusion, 4-(3,4-dichlorophenyl)-1,3-dimethyl-1H-pyrazol-5-ol is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure and favorable properties make it an invaluable tool for researchers seeking innovative solutions in pharmaceuticals, agrochemicals, and beyond. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in modern science.